Cas no 27424-82-4 (2H-Pyran-2-one,4-hydroxy-6-methyl-3-(1-oxohexyl)-)

• Product name: 2H-Pyran-2-one,4-hydroxy-6-methyl-3-(1-oxohexyl)-
• CAS No: 27424-82-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 277231
• PubChem ID: 54721834

2H-Pyran-2-one,4-hydroxy-6-methyl-3-(1-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-hydroxy-6-methyl-3-(1-oxohexyl)-
• 3-hexanoyl-4-hydroxy-6-methylpyran-2-one
• 3-Esanoil-4-idrossi-6-metil-2H-piran-2-one
• 3-Hexanoyl-4-hydroxy-6-methyl-2H-pyran-2-one
• CHEMBL7630
• 3-Esanoil-4-idrossi-6-metil-2H-piran-2-one [Italian]
• SCHEMBL10337601
• 27424-82-4
• DTXSID40181842
• BRN 1285295
• 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxohexyl)-

• Inchi： InChI=1S/C12H16O4/c1-3-4-5-6-9(13)11-10(14)7-8(2)16-12(11)15/h7,15H,3-6H2,1-2H3
• InChI Key： IEDUBTCBPYXEJD-UHFFFAOYSA-N
• SMILES： CCCCCC(C1C(=O)C=C(C)OC=1O)=O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6